Cas no 33012-63-4 (D-Idaric acid)

• Product Name: D-Idaric acid
• CAS No: 33012-63-4
• MF: C₆H₁₀O₈
• MW: 210.138803005219
• CID: 1459822
• Update Time: 2024-08-24

D-Idaric acid Chemical and Physical Properties

Names and Identifiers

• D-Idaric acid
• DSLZVSRJTYRBFB-ORZLYADOSA-N

• Inchi： 1S/C6H10O8/c7-1(3(9)5(11)12)2(8)4(10)6(13)14/h1-4,7-10H,(H,11,12)(H,13,14)
• InChI Key： DSLZVSRJTYRBFB-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)O)C(C(C(=O)O)O)O

Computed Properties

• Exact Mass: 210.038
• Monoisotopic Mass: 210.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.5
• Topological Polar Surface Area: 156A^2

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.939
• Melting Point: 230-262℃
• Boiling Point: 766.4°Cat760mmHg
• Flash Point: 431.2°C
• Refractive Index: 1.651
• PSA: 155.52000
• LogP: -3.40080
• pka: 2.99±0.35(Predicted)

D-Idaric acid Security Information

• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glucuronic acid derivatives